5-Bromo-3-methylimidazo[1,2-a]pyridine

• IUPAC Name: 5-bromo-3-methylimidazo[1,2-a]pyridine
• InChI: InChI=1S/C8H7BrN2/c1-6-5-10-8-4-2-3-7(9)11(6)8/h2-5H,1H3
• InChI Key: BLPMWJDXOIVLQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C2N1C(=CC=C2)Br
• Molecular Formula: C8H7BrN2
• DSSTOX Substance ID: DTXSID50505237
• Molecular Weight: 211.06 g/mol
• CAS RN: 4926-54-9

Description

5-Bromo-3-methylimidazo[1,2-a]pyridine is a chemical compound with the molecular formula C8H7BrN2 and a molecular weight of 211.06. It is a solid substance that should be stored in a dry room at ambient temperature.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines, including 5-Bromo-3-methylimidazo[1,2-a]pyridine, has been well studied in the past decade. The most effective protocols for metal-free direct synthesis of imidazo[1,2-a]pyridines have been developed, with an emphasis on the ecological impact of the methods and the mechanistic aspects. These procedures have been efficiently applied in the preparation of important drugs and promising drug candidates.

Molecular Structure Analysis

The InChI code for 5-Bromo-3-methylimidazo[1,2-a]pyridine is 1S/C8H7BrN2/c1-6-5-10-8-4-2-3-7(9)11(6)8/h2-5H,1H3. This code provides a standard way to encode the molecular structure using text, which can be helpful for searching and identifying the compound in databases.

Chemical Reactions Analysis

The synthesis of imidazo[1,2-a]pyridines involves various types of reactions, including transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular, and photocatalytic reactions. The proposed plausible mechanistic pathway includes the initial imine formation as the slowest step, followed by iodine catalyzed tautomerization, intramolecular cyclization, and oxidative aromatization.

Physical And Chemical Properties Analysis

5-Bromo-3-methylimidazo[1,2-a]pyridine is a solid substance. It has a molecular weight of 211.06. The compound should be stored in a dry room at ambient temperature.

Scientific Research Applications

Chemical Properties

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Synthesis

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Medicinal Chemistry

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Material Science

. Its unique structure can be leveraged in the development of new materials with specific properties.

Safety Information

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Safety and Hazards

The safety information for 5-Bromo-3-methylimidazo[1,2-a]pyridine indicates that it may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust, avoiding contact with skin and eyes, and wearing protective clothing, gloves, safety glasses, and a dust respirator.

Future Directions

Imidazo[1,2-a]pyridines have been attracting substantial interest due to their potential pharmaceutical applications. The recent advances in the synthesis of imidazo[1,2-a]pyridines from various substrates will provide new initiatives to chemists towards the synthesis of imidazo[1,2-a]pyridines and address all frequent challenges associated with the reported methods.

Mechanism of Action

Target of Action

The primary targets of 5-Bromo-3-methylimidazo[1,2-a]pyridine It is known that imidazo[1,2-a]pyridine analogues, to which this compound belongs, have shown significant activity against multidrug-resistant tuberculosis (mdr-tb) and extensively drug-resistant tuberculosis (xdr-tb) .

Mode of Action

The specific mode of action of 5-Bromo-3-methylimidazo[1,2-a]pyridine Imidazo[1,2-a]pyridine analogues are known to interact with their targets in a way that exhibits significant activity against mdr-tb and xdr-tb .

Biochemical Pathways

The exact biochemical pathways affected by 5-Bromo-3-methylimidazo[1,2-a]pyridine It is known that imidazo[1,2-a]pyridine analogues can have a wide range of applications in medicinal chemistry .

Result of Action

The molecular and cellular effects of 5-Bromo-3-methylimidazo[1,2-a]pyridine It is known that imidazo[1,2-a]pyridine analogues can exhibit significant activity against mdr-tb and xdr-tb .